Cas no 70093-12-8 (2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde)

• Product Name: 2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde
• CAS No: 70093-12-8
• MF: C₁₅H₁₀FNO
• MW: 239.244407176971
• MDL: MFCD00278629
• CID: 547723
• PubChem ID: 617264
• Update Time: 2025-06-12

2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde, 2-(4-fluorophenyl)-
• 2-(4-Fluorophenyl)-1H-indole-3-carboxaldehyde
• 1H-INDOLE-3-CARBOXALDEHYDE,2-(4-FLUOROPHENYL)
• 2-(4-fluoro-phenyl)-indole-3-carbaldehyde
• 2-(4-fluorophenyl)-indole-3-carboxaldehyde
• CS-0455047
• SCHEMBL2062029
• J-505985
• 70093-12-8
• 2-(4-Fluorophenyl)-1h-indole-3-carboxal&
• AS-66063
• E74237
• MFCD00278629
• NCGC00339942-01
• DTXSID80347026
• RLQLBZDVAGJSFK-UHFFFAOYSA-N
• Z3214214409
• FT-0687964
• AB01332767-02
• AKOS001476016
• CHEMBL2262921
• 2-(4-FLUOROPHENYL)-1H-INDOLE-3-CARBOXAL
• BBL020576
• STK893265

• MDL： MFCD00278629
• Inchi： 1S/C15H10FNO/c16-11-7-5-10(6-8-11)15-13(9-18)12-3-1-2-4-14(12)17-15/h1-9,17H
• InChI Key： RLQLBZDVAGJSFK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 239.07500
• Monoisotopic Mass: 239.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.3
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Melting Point: 254-259 °C (dec.)(lit.)
• PSA: 32.86000
• LogP: 3.78650

2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde

Recent Advances in the Study of 2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde (CAS: 70093-12-8)

2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde (CAS: 70093-12-8) is a fluorinated indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and mechanistic insights.

The compound's structural features, including the presence of a fluorophenyl group and an aldehyde moiety, make it a promising candidate for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to elucidate the binding interactions, revealing a high affinity for the COX-2 active site. These findings suggest its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity.

In addition to its anti-inflammatory properties, recent research has investigated the anticancer potential of 2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde. A 2024 preprint article on bioRxiv reported that the compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and PARP cleavage. The study employed flow cytometry and Western blot analysis to confirm the pro-apoptotic effects, which were attributed to the compound's ability to disrupt mitochondrial membrane potential. These results position it as a potential chemotherapeutic agent, though further in vivo studies are warranted.

Another area of interest is the antimicrobial activity of 2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde. A recent publication in European Journal of Medicinal Chemistry (2024) highlighted its efficacy against methicillin-resistant Staphylococcus aureus (MRSA). The study identified that the compound disrupts bacterial cell wall synthesis by targeting penicillin-binding protein 2a (PBP2a), a mechanism distinct from traditional β-lactam antibiotics. This discovery opens new avenues for addressing antibiotic resistance, particularly in hospital-acquired infections.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde. A 2023 Organic Process Research & Development paper described a scalable, one-pot synthesis method using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with >99% purity. This methodological improvement is critical for facilitating large-scale production and subsequent preclinical evaluations.

In conclusion, 2-(4-Fluorophenyl)-1H-indole-3-carbaldehyde (CAS: 70093-12-8) represents a multifaceted compound with significant therapeutic potential. Its diverse biological activities, coupled with recent synthetic advancements, underscore its value in drug discovery pipelines. Future research should focus on in vivo validation, structure-activity relationship (SAR) studies, and formulation development to translate these findings into clinical applications.